Cas no 1806630-94-3 (2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole)

2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole is a halogenated benzimidazole derivative with a difluoromethyl substituent, offering unique reactivity and structural versatility in organic synthesis. Its bromo and amino functional groups enable selective cross-coupling reactions, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The compound serves as a key intermediate for constructing heterocyclic frameworks, particularly in the development of bioactive molecules. Its well-defined crystalline structure ensures high purity and reproducibility in synthetic applications. Suitable for use in palladium-catalyzed transformations, this compound is a practical building block for medicinal chemistry and material science applications.

2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole structure

1806630-94-3 structure

Product Name:2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole

CAS No:1806630-94-3

MF:C₈H₆BrF₂N₃

MW:262.0541472435

CID:4824347

Update Time:2025-05-21

2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole
- Inchi： 1S/C8H6BrF2N3/c9-4-2-1-3(7(10)11)5-6(4)14-8(12)13-5/h1-2,7H,(H3,12,13,14)
- InChI Key： KFWZAWSXTJJMRJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(F)F)C2=C1NC(N)=N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 217
XLogP3: 2.5
Topological Polar Surface Area: 54.7

2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061006705-250mg	2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole	1806630-94-3	98%	250mg	$865.92	2022-03-31
Alichem	A061006705-500mg	2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole	1806630-94-3	98%	500mg	$1,200.86	2022-03-31
Alichem	A061006705-1g	2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole	1806630-94-3	98%	1g	$2,105.22	2022-03-31

2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

Additional information on 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole

Recent Advances in the Study of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole (CAS: 1806630-94-3)

The compound 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole (CAS: 1806630-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives have shown promising activity against a range of biological targets, including kinases and other enzymes involved in disease pathways. The presence of the difluoromethyl group at the 7-position is particularly noteworthy, as it has been linked to enhanced metabolic stability and improved pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole derivatives as inhibitors of protein kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most potent analogs, with several compounds exhibiting nanomolar inhibitory activity. These findings underscore the potential of this scaffold in the development of targeted cancer therapies.

Another area of interest is the application of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole in antimicrobial drug discovery. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel benzimidazole-based antimicrobial agents derived from this compound. The derivatives exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. This suggests a potential role for these compounds in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole has also been a focus of recent research. A 2022 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, which could facilitate its broader use in medicinal chemistry campaigns. The reported method features improved yields and reduced environmental impact compared to previous approaches, aligning with the pharmaceutical industry's increasing emphasis on green chemistry principles.

Looking forward, the unique properties of 2-Amino-4-bromo-7-difluoromethyl-1H-benzimidazole position it as a valuable building block for drug discovery. Its combination of synthetic versatility and demonstrated biological activity makes it particularly attractive for the development of targeted therapies in oncology, infectious diseases, and potentially other therapeutic areas. Further research is needed to fully explore the structure-activity relationships of derivatives based on this scaffold and to advance promising candidates through preclinical development.